Cas no 21894-72-4 (Benzeneethanamine,4-iodo-a-methyl-)

• Product Name: Benzeneethanamine,4-iodo-a-methyl-
• CAS No: 21894-72-4
• MF: C₉H₁₂IN
• MW: 261.102754592896
• CID: 281089
• PubChem ID: 123870
• Update Time: 2025-04-19

Benzeneethanamine,4-iodo-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-iodo-a-methyl-
• 1-(4-iodophenyl)propan-2-amine
• (I123)-Iodoamphetamine
• 1-(4-iodophenyl)-propan-2-amine
• 1-(4-iodophenyl)propane-2-amine
• 1-(p-Iodphenyl)-2-propylamin
• 4-iodoamphetamine
• AC1L3XGA
• CHEMBL6368
• CTK4E7914
• iodoamphetamine
• para-Iodoamphetamine
• p-IODOAMPHETAMINE
• SureCN166055
• 21894-72-4
• Q229986
• (R-PIA)2-(4-Iodo-phenyl)-1-methyl-ethylamine
• VZPKOWYCGWOYRF-UHFFFAOYSA-N
• 4-Iodo-alpha-methylbenzeneethanamine
• AKOS009158591
• BDBM50003582
• BENZENEETHANAMINE, 4-IODO-A-METHYL-
• Benzeneethanamine, 4-iodo-alpha-methyl-
• SCHEMBL166055
• NS00018429
• DTXSID20897232
• 2-(4-Iodo-phenyl)-1-methyl-ethylamine
• C4UL3HTE7T
• UNII-C4UL3HTE7T

• Inchi： 1S/C9H12IN/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5,7H,6,11H2,1H3
• InChI Key： VZPKOWYCGWOYRF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(C)N

Computed Properties

• Exact Mass: 261.00106
• Monoisotopic Mass: 261.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives